Cas no 428820-97-7 (Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI))

• Product Name: Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI)
• CAS No: 428820-97-7
• MF: C₁₅H₁₂BNO₄
• MW: 281.07
• CID: 5520583
• PubChem ID: 22610242
• Update Time: 2026-03-10

Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI)
• (2-((1,3-Dioxoisoindolin-2-yl)methyl)phenyl)boronic acid
• G69858
• MFCD34706274
• 428820-97-7
• 2-[(1,3-dioxoisoindol-2-yl)methyl]phenylboronic acid
• SCHEMBL6330232

• Inchi： 1S/C15H12BNO4/c18-14-11-6-2-3-7-12(11)15(19)17(14)9-10-5-1-4-8-13(10)16(20)21/h1-8,20-21H,9H2
• InChI Key： HJPCDDJFZRITLG-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC=C1CN1C(=O)C2=C(C1=O)C=CC=C2

Computed Properties

• Exact Mass: 281.0859380g/mol
• Monoisotopic Mass: 281.0859380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI)

Comprehensive Overview of Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI) (CAS No. 428820-97-7)

Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI), with the CAS number 428820-97-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of boronic acids, which are known for their unique reactivity and applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the isoindole-1,3-dione moiety in its structure further enhances its utility in designing pharmaceutical intermediates and functional materials.

The compound's molecular structure features a phenylboronic acid group linked to a phthalimide derivative, making it a versatile building block for drug discovery and bioconjugation. Researchers have explored its potential in targeting enzyme inhibitors, particularly in the development of proteasome inhibitors and kinase modulators. Its boronic acid functionality also allows for reversible interactions with diol-containing biomolecules, a property leveraged in sensing applications and glycoprotein recognition.

In recent years, the demand for boronic acid derivatives like CAS 428820-97-7 has surged due to their role in cancer therapeutics and precision medicine. For instance, the compound's structural analogs have been investigated for their ability to inhibit angiogenesis and tumor growth, aligning with the growing focus on targeted therapy in oncology. Additionally, its compatibility with click chemistry protocols has made it a valuable tool for biomolecular labeling and diagnostic probe development.

From a synthetic perspective, Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI) is often synthesized via palladium-catalyzed borylation or nucleophilic substitution reactions. Its stability under physiological conditions and pH-dependent reactivity make it suitable for controlled release systems and smart materials. The compound's logP and solubility profile are critical parameters optimized for drug delivery applications, addressing the industry's need for bioavailable scaffolds.

Environmental and green chemistry considerations have also driven innovations in the use of CAS 428820-97-7. Its incorporation into biodegradable polymers and catalysts reflects the shift toward sustainable synthesis. Moreover, its fluorescence properties have been exploited in bioimaging, particularly for tracking cellular uptake and subcellular localization in real-time studies.

In summary, Boronic acid, [2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]phenyl]- (9CI) (CAS 428820-97-7) represents a multifaceted compound with broad applicability in drug development, materials science, and biotechnology. Its unique chemical attributes continue to inspire research into next-generation therapeutics and advanced functional materials, positioning it as a key player in the evolving landscape of molecular design.